Cas no 59417-00-4 (1,4-diaminopiperazine-2,3-dione)
59417-00-4 structure
Product Name:1,4-diaminopiperazine-2,3-dione
CAS No:59417-00-4
MF:C4H8N4O2
MW:144.13191986084
CID:950125
PubChem ID:311847
Update Time:2025-04-19
1,4-diaminopiperazine-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,4-diaminopiperazine-2,3-dione
- 59417-00-4
- DTXSID40309867
- NSC218331
- NSC-218331
- diamino diketopiperazine
- SCHEMBL8471096
-
- Inchi: 1S/C4H8N4O2/c5-7-1-2-8(6)4(10)3(7)9/h1-2,5-6H2
- InChI Key: LXJHFYUBRPAECW-UHFFFAOYSA-N
- SMILES: O=C1C(N(CCN1N)N)=O
Computed Properties
- Exact Mass: 144.06484
- Monoisotopic Mass: 144.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 92.7Ų
Experimental Properties
- PSA: 92.66
1,4-diaminopiperazine-2,3-dione Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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